N-(2-isopropylphenyl)-N'-[2-(pyridin-3-yloxy)propyl]succinamide

• IUPAC Name: N'-(2-propan-2-ylphenyl)-N-(2-pyridin-3-yloxypropyl)butanediamide
• InChI: InChI=1S/C21H27N3O3/c1-15(2)18-8-4-5-9-19(18)24-21(26)11-10-20(25)23-13-16(3)27-17-7-6-12-22-14-17/h4-9,12,14-16H,10-11,13H2,1-3H3,(H,23,25)(H,24,26)
• InChI Key: XVMFXXQYLYCKNM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)CCC(=O)NCC(C)OC2=CN=CC=C2
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

N-(2-isopropylphenyl)-N'-[2-(pyridin-3-yloxy)propyl]succinamide, also known as IPPS, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is a selective antagonist for the G protein-coupled receptor GPR40, which is involved in the regulation of insulin secretion and glucose homeostasis. In

Mechanism of Action

N-(2-isopropylphenyl)-N'-[2-(pyridin-3-yloxy)propyl]succinamide acts as a selective antagonist for the GPR40 receptor, which is expressed in pancreatic beta cells and plays a key role in the regulation of insulin secretion. By blocking this receptor, N-(2-isopropylphenyl)-N'-[2-(pyridin-3-yloxy)propyl]succinamide can inhibit the release of insulin in response to glucose, which may be beneficial in the treatment of type 2 diabetes and other related disorders.
Biochemical and Physiological Effects:
Studies have shown that N-(2-isopropylphenyl)-N'-[2-(pyridin-3-yloxy)propyl]succinamide can effectively inhibit the activation of GPR40 by its ligands, resulting in a decrease in insulin secretion. This compound has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. Additionally, N-(2-isopropylphenyl)-N'-[2-(pyridin-3-yloxy)propyl]succinamide has been found to have minimal effects on other G protein-coupled receptors, suggesting that it may be a selective and specific antagonist for GPR40.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-isopropylphenyl)-N'-[2-(pyridin-3-yloxy)propyl]succinamide is its selectivity for the GPR40 receptor, which allows for specific targeting of this receptor without affecting other related receptors. This compound is also relatively easy to synthesize and purify, making it a useful tool for scientific research. However, the limitations of N-(2-isopropylphenyl)-N'-[2-(pyridin-3-yloxy)propyl]succinamide include its potential toxicity and limited solubility in aqueous solutions, which may affect its efficacy in certain experimental settings.

Future Directions

There are several potential future directions for the study of N-(2-isopropylphenyl)-N'-[2-(pyridin-3-yloxy)propyl]succinamide. One area of interest is the development of more potent and selective GPR40 antagonists, which may have greater therapeutic potential for the treatment of diabetes and related disorders. Additionally, further research is needed to investigate the long-term effects and safety of N-(2-isopropylphenyl)-N'-[2-(pyridin-3-yloxy)propyl]succinamide, as well as its potential applications in other areas of scientific research.

Scientific Research Applications

N-(2-isopropylphenyl)-N'-[2-(pyridin-3-yloxy)propyl]succinamide has been studied for its potential applications in scientific research, particularly in the field of diabetes research. GPR40 is a promising target for the treatment of type 2 diabetes, and N-(2-isopropylphenyl)-N'-[2-(pyridin-3-yloxy)propyl]succinamide has been shown to be a selective antagonist for this receptor. Studies have also suggested that N-(2-isopropylphenyl)-N'-[2-(pyridin-3-yloxy)propyl]succinamide may have potential applications in the treatment of obesity, metabolic syndrome, and other disorders related to insulin resistance.